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Compound Name: )
propanamine

Cat. No.: B039541

An In-depth Technical Guide on the Physical Properties of N-Boc-N-methyl-3-chloro-1-
propanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-N-methyl-3-chloro-1-propanamine is a bifunctional organic compound utilized as a
versatile building block in organic synthesis and medicinal chemistry. Its structure incorporates
a tert-butyloxycarbonyl (Boc) protecting group on a methylated amine and a terminal alkyl
chloride. This configuration makes it a valuable intermediate, particularly for the synthesis of
more complex molecules, including PROTAC (Proteolysis Targeting Chimera) linkers.[1] A
thorough understanding of its physical properties is essential for its proper handling, storage,
and application in synthetic protocols. This guide provides a detailed overview of its key
physical characteristics, outlines standard experimental methodologies for their determination,
and presents a logical workflow for compound characterization.

Core Physical Properties

The physical properties of N-Boc-N-methyl-3-chloro-1-propanamine are critical for its use in
a laboratory setting. The compound is typically supplied as a colorless liquid.[2] It should be
stored in a dry environment at room temperature to ensure its stability.[2][3]
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Data Presentation

The quantitative physical and chemical data for N-Boc-N-methyl-3-chloro-1-propanamine are
summarized in the table below for clear reference and comparison. It is important to note that
some of the available data, such as boiling point and density, are predicted values derived from
computational models.[2]

Property Value Notes Source(s)
CAS Number 114326-14-6 - [1][2][3]
Molecular Formula CoH1sCINO2 - [1112]131[4]
Molecular Weight 207.70 g/mol - [11[3]
Physical State Liquid At room temperature [2]
Appearance Colorless Liquid - [2]

Boiling Point 254.7+19.0 °C Predicted [2]
Density 1.042 + 0.06 g/cm?3 Predicted, at 20°C [2]
Refractive Index Not Available - [2]
Melting Point Not Applicable - [2]
Storage Condition Sealed in dry, room - [21[3]

temperature

Experimental Protocols

While specific, published experimental determinations for all physical properties of N-Boc-N-
methyl-3-chloro-1-propanamine are not readily available, this section outlines the standard,
universally accepted methodologies for determining the key physical constants of a liquid
chemical compound.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid.
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e Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with
a thermometer, a condenser, and a receiving flask. A heating mantle is used for controlled
heating.

e Procedure:

o The liquid sample is placed in the round-bottom flask along with boiling chips to ensure
smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head to accurately measure the temperature of the vapor.

o The sample is heated gently.

o The temperature is recorded when the liquid is boiling steadily and a consistent
temperature is observed on the thermometer as the vapor condenses and collects in the
receiving flask. This temperature is the boiling point at the recorded atmospheric pressure.

o For pressure-sensitive compounds or high-boiling liquids, vacuum distillation is employed,
and the boiling point is reported at a specific reduced pressure.

Determination of Density

Density is the mass of a substance per unit volume.

e Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical
balance.

e Procedure:
o The empty pycnometer is weighed accurately.

o ltis then filled with the liquid sample, ensuring no air bubbles are present. The
temperature of the liquid is recorded.

o The filled pycnometer is weighed again.
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o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance.

o Apparatus: A refractometer (e.g., an Abbé refractometer).

e Procedure:

o

The refractometer is calibrated using a standard sample with a known refractive index
(e.g., distilled water).

o Afew drops of the liquid sample are placed on the prism of the refractometer.

o The prism is closed, and the user looks through the eyepiece, adjusting the instrument
until the dividing line between the light and dark fields is sharp and centered.

o The refractive index is read from the instrument's scale. The temperature is also recorded,
as the refractive index is temperature-dependent.

Visualization of Experimental Workflow

The characterization of a chemical intermediate like N-Boc-N-methyl-3-chloro-1-
propanamine follows a logical workflow to confirm its identity and purity before its use in
further synthetic steps. The following diagram illustrates this general process.
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Caption: General workflow for the synthesis, purification, and characterization of a chemical
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. file.medchemexpress.com [file.medchemexpress.com]

e 2. hoffmanchemicals.com [hoffmanchemicals.com]

e 3. 114326-14-6|N-Boc-N-methyl-3-chloro-1-propanamine|BLD Pharm [bldpharm.com]
e 4. N-BOC-N-METHYL-3-CHLORO-1-PROPANAMINE;99-06-9 [abichem.com]

« To cite this document: BenchChem. [physical properties of N-Boc-N-methyl-3-chloro-1-
propanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039541#physical-properties-of-n-boc-n-methyl-3-
chloro-1-propanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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